{4-[Methyl(octyl)amino]-3-nitrophenyl}(phenyl)methanone

• CAS No.: 56106-91-3
• Molecular Formula: C22H28N2O3
• Molecular Weight: 368.5 g/mol
• IUPAC Name: [4-[methyl(octyl)amino]-3-nitrophenyl]-phenylmethanone
• InChI: InChI=1S/C22H28N2O3/c1-3-4-5-6-7-11-16-23(2)20-15-14-19(17-21(20)24(26)27)22(25)18-12-9-8-10-13-18/h8-10,12-15,17H,3-7,11,16H2,1-2H3
• InChI Key: XTAQGEJTUAHPQY-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCN(C)C1=C(C=C(C=C1)C(=O)C2=CC=CC=C2)[N+](=O)[O-]

Description

{4-[Methyl(octyl)amino]-3-nitrophenyl}(phenyl)methanone is a useful research compound. Its molecular formula is C22H28N2O3 and its molecular weight is 368.5 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 9.23 g. of 3-nitro-4-chloro-benzophenone, 10 ml. of ethanol and 10.3 g. of N-methyl-N-octylamine is stirred at 80° to 85° C. for 30 minutes, and then the mixture is poured onto 100 ml. of ice water. The aqueous phase is extracted with 2×75 ml. of benzene. The benzene phases are combined, washed with distilled water until chloride-free, dried over anhydrous magnesium sulphate, filtered, and evaporated in vacuo. 11.57 g. of 3-nitro-4-(N-methyl-N-octylamino)-benzophenone are obtained in the form of an oily residue. On the basis of thin layer chromatographical examination, a pure, uniform product is obtained.